Cas no 65345-16-6 (Phosphonic acid, (3-chloro-2-hydroxypropyl)-, diethyl ester)

• Product Name: Phosphonic acid, (3-chloro-2-hydroxypropyl)-, diethyl ester
• CAS No: 65345-16-6
• MF: C₇H₁₆ClO₄P
• MW: 230.626302719116
• CID: 400688
• PubChem ID: 14111822
• Update Time: 2025-04-19

Phosphonic acid, (3-chloro-2-hydroxypropyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3-chloro-2-hydroxypropyl)-, diethyl ester
• 1-chloro-3-diethoxyphosphorylpropan-2-ol
• 65345-16-6
• diethyl 3-chloro-2-hydroxypropylphosphonate
• DTXSID70556004
• Diethyl (3-chloro-2-hydroxypropyl)phosphonate

• Inchi： 1S/C7H16ClO4P/c1-3-11-13(10,12-4-2)6-7(9)5-8/h7,9H,3-6H2,1-2H3
• InChI Key： XZUSKSJNRIVCJL-UHFFFAOYSA-N
• SMILES： ClCC(CP(=O)(OCC)OCC)O

Computed Properties

• Exact Mass: 230.04758
• Monoisotopic Mass: 230.0474737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76